![molecular formula C18H16N2O4S B2948368 2-((4-methoxyphenyl)thio)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)acetamide CAS No. 922901-96-0](/img/structure/B2948368.png)
2-((4-methoxyphenyl)thio)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((4-methoxyphenyl)thio)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)acetamide, also known as MTA, is a small molecule compound that has gained attention in the scientific community due to its potential therapeutic applications. MTA is a derivative of thalidomide, a drug that was initially developed as a sedative but was later found to have immunomodulatory properties. MTA has been shown to exhibit anti-inflammatory, anti-tumor, and immunomodulatory activities.
Mechanism of Action
The exact mechanism of action of 2-((4-methoxyphenyl)thio)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)acetamide is not fully understood. However, it is believed to exert its effects by modulating the activity of various signaling pathways involved in inflammation, tumor growth, and immune function. This compound has been shown to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation and tumor growth. This compound has also been found to activate the JAK/STAT signaling pathway, which is involved in immune function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been found to induce apoptosis in cancer cells and inhibit angiogenesis, which are important processes involved in tumor growth. In addition, this compound has been shown to enhance the function of T cells and natural killer cells, which are important components of the immune system.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-((4-methoxyphenyl)thio)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)acetamide in lab experiments is its ability to modulate multiple signaling pathways involved in inflammation, tumor growth, and immune function. This makes it a potentially useful compound for the development of therapies for a variety of diseases. However, one limitation of using this compound is its relatively low solubility in water, which may make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 2-((4-methoxyphenyl)thio)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)acetamide. One area of interest is the development of this compound-based therapies for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is the use of this compound in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to identify potential side effects and toxicity.
Synthesis Methods
2-((4-methoxyphenyl)thio)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)acetamide can be synthesized using a multi-step process that involves the reaction of 4-methoxyphenylthiourea with 2-methyl-4-oxo-3,4-dihydroisoquinoline-1-carboxylic acid, followed by the reaction with acetic anhydride. The final product is obtained after purification by recrystallization.
Scientific Research Applications
2-((4-methoxyphenyl)thio)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to have anti-tumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. In addition, this compound has been shown to have immunomodulatory properties by enhancing the function of T cells and natural killer cells.
properties
IUPAC Name |
2-(4-methoxyphenyl)sulfanyl-N-(2-methyl-1,3-dioxoisoindol-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O4S/c1-20-17(22)13-4-3-5-14(16(13)18(20)23)19-15(21)10-25-12-8-6-11(24-2)7-9-12/h3-9H,10H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROPGRJRHLNBBQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C1=O)C(=CC=C2)NC(=O)CSC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.